Cas no 938458-70-9 ((4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone)

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone is a synthetic organic compound featuring a benzophenone core substituted with a 4-chlorophenyl group and a 3-(methoxymethoxy)phenyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The methoxymethoxy (MOM) protecting group enhances stability under various reaction conditions while allowing selective deprotection when needed. The electron-withdrawing chloro substituent further influences its electronic properties, facilitating applications in cross-coupling reactions or as a precursor for bioactive molecules. Its well-defined purity and consistent performance make it suitable for research and industrial-scale processes requiring precise functionalization. Handling should follow standard safety protocols for aromatic ketones and halogenated compounds.
(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone structure
938458-70-9 structure
Product Name:(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone
CAS No:938458-70-9
MF:C15H13ClO3
MW:276.714923620224
MDL:MFCD09055163
CID:1000242
PubChem ID:28063044
Update Time:2025-05-20

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • (4-Chlorophenyl)(3-(methoxymethoxy)phenyl)methanone
    • (4-chlorophenyl)-[3-(methoxymethoxy)phenyl]methanone
    • (4-CHLOROPHENYL)[3-(METHOXYMETHOXY)PHENYL]METHANONE
    • (4-chlorophenyl)[3-(methoxymethoxy)phenyl]methanone(SALTDATA: FREE)
    • MFCD09055163
    • BS-36321
    • 938458-70-9
    • AKOS022184500
    • DTXSID70650778
    • (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone
    • MDL: MFCD09055163
    • Inchi: 1S/C15H13ClO3/c1-18-10-19-14-4-2-3-12(9-14)15(17)11-5-7-13(16)8-6-11/h2-9H,10H2,1H3
    • InChI Key: TUOYUPPWCASZBI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC=C(C=1)OCOC)=O

Computed Properties

  • Exact Mass: 276.05500
  • Monoisotopic Mass: 276.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 414.2°C at 760 mmHg
  • Flash Point: 167.1°C
  • Refractive Index: 1.567
  • PSA: 35.53000
  • LogP: 3.55370

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C614313-250mg
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone
938458-70-9
250mg
$ 50.00 2022-06-06
TRC
C614313-500mg
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone
938458-70-9
500mg
$ 65.00 2022-06-06
TRC
C614313-2.5g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone
938458-70-9
2.5g
$ 210.00 2022-06-06
abcr
AB215011-1 g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone; 95%
938458-70-9
1 g
€94.10 2023-07-20
abcr
AB215011-5 g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone; 95%
938458-70-9
5 g
€186.30 2023-07-20
abcr
AB215011-10 g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone; 95%
938458-70-9
10 g
€269.00 2023-07-20
abcr
AB215011-25 g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone; 95%
938458-70-9
25 g
€566.80 2023-07-20
eNovation Chemicals LLC
Y1249664-5g
(4-CHLOROPHENYL)[3-(METHOXYMETHOXY)PHENYL]METHANONE
938458-70-9 95%
5g
$175 2024-06-07
abcr
AB215011-1g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone, 95%; .
938458-70-9 95%
1g
€75.40 2025-04-15
abcr
AB215011-5g
(4-Chlorophenyl)[3-(methoxymethoxy)phenyl]methanone, 95%; .
938458-70-9 95%
5g
€115.80 2025-04-15

Additional information on (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone

Introduction to (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone (CAS No. 938458-70-9)

(4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone, also known by its CAS number 938458-70-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorophenyl and a methoxymethoxy substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone is C15H14ClO3. Its molecular weight is 279.72 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO) makes it highly suitable for use in various laboratory settings and pharmaceutical formulations.

In recent years, (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has been the subject of extensive research due to its potential therapeutic properties. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone effectively inhibits the activity of certain enzymes involved in inflammation and cancer progression.

The mechanism of action of (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone is multifaceted. It has been shown to interact with specific protein targets, such as cyclooxygenase (COX) enzymes and matrix metalloproteinases (MMPs), which are key players in inflammatory processes and tumor growth. By modulating the activity of these enzymes, the compound can potentially reduce inflammation and inhibit tumor cell proliferation.

Beyond its anti-inflammatory and anti-cancer properties, (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings are supported by research published in the Journal of Neurochemistry, which reported that the compound can protect neuronal cells from oxidative stress and apoptosis.

In addition to its biological activities, the synthetic route to produce (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the methoxymethoxy group through methylation reactions and the coupling of aromatic rings using transition metal catalysts. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for further research and development.

The safety profile of (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone has also been extensively evaluated. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, (4-Chlorophenyl)3-(methoxymethoxy)phenylmethanone (CAS No. 938458-70-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.